10,16-Bis[4-anthracen-9-yl-2,6-di(propan-2-yl)phenyl]-13-hydroxy-12,14-dioxa-13lambda5-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaene 13-oxide
Overview
Description
10,16-Bis[4-anthracen-9-yl-2,6-di(propan-2-yl)phenyl]-13-hydroxy-12,14-dioxa-13lambda5-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaene 13-oxide is a useful research compound. Its molecular formula is C72H61O4P and its molecular weight is 1021.2 g/mol. The purity is usually 95%.
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Scientific Research Applications
Electroluminescent Materials
Research on bis(10-phenylanthracen-9-yl) derivatives containing heterocyclic moieties like 9-ethylcarbazole and dibenzofuran has shown potential in electroluminescent applications. Such materials have been utilized in OLED devices, demonstrating efficient blue emission properties. The synthesis of these derivatives via Suzuki cross-coupling reactions and their application in multilayered devices highlight their relevance in developing advanced electroluminescent materials (Kim et al., 2015).
Self-Assembled Monolayers
The design and synthesis of functionalized triethoxysilanes bearing anthracene-based semiconducting molecules have led to the development of self-assembled monolayers (SAMs) on SiO2 substrates. These SAMs have been employed as interfacial layers in ultrathin film transistors (UTFTs), showing the potential of such organic compounds in enhancing electronic device performance through molecular engineering (Heo et al., 2012).
Organic Solar Cells
Anthracene derivatives containing triarylamine hole stabilizers have been synthesized and investigated for their photovoltaic characteristics in solution-processed small-molecule organic solar cells (SMOSCs). These materials exhibit intramolecular charge transfer properties, leading to improved photovoltaic performance due to enhanced electron-richness of the anthracene core. Such research underscores the utility of anthracene derivatives in the development of efficient organic solar cells (Choi et al., 2012).
Synthesis and Property Exploration
The synthesis of new propeller-shaped emitting compounds like TAnDAP and TAnPDAP, and their physical property exploration, including optical, electrochemical, and electroluminescent properties, signify the application of complex anthracene derivatives in OLEDs. These compounds have been used as emitting layers in devices, demonstrating the potential of such materials in enhancing the luminance efficiency and color purity of OLEDs (Kang et al., 2016).
Metal Ion Coordination
Research on metal coordination to monolayers of anthracene derivatives at the air-water interface and in Langmuir-Blodgett (LB) films has provided insights into the interactions between metal ions and organic molecules. Such studies are crucial for understanding the assembly and behavior of organic-inorganic hybrid materials, potentially leading to novel applications in sensors, catalysis, and nanotechnology (Yang et al., 2011).
properties
IUPAC Name |
10,16-bis[4-anthracen-9-yl-2,6-di(propan-2-yl)phenyl]-13-hydroxy-12,14-dioxa-13λ5-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaene 13-oxide | |
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InChI |
InChI=1S/C72H61O4P/c1-41(2)59-37-51(65-53-27-15-9-21-45(53)33-46-22-10-16-28-54(46)65)38-60(42(3)4)67(59)63-35-49-25-13-19-31-57(49)69-70-58-32-20-14-26-50(58)36-64(72(70)76-77(73,74)75-71(63)69)68-61(43(5)6)39-52(40-62(68)44(7)8)66-55-29-17-11-23-47(55)34-48-24-12-18-30-56(48)66/h9-44H,1-8H3,(H,73,74) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
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InChI Key |
VQUYUHARRUOTBV-UHFFFAOYSA-N | |
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Canonical SMILES |
CC(C)C1=CC(=CC(=C1C2=CC3=CC=CC=C3C4=C2OP(=O)(OC5=C4C6=CC=CC=C6C=C5C7=C(C=C(C=C7C(C)C)C8=C9C=CC=CC9=CC1=CC=CC=C18)C(C)C)O)C(C)C)C1=C2C=CC=CC2=CC2=CC=CC=C21 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
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Molecular Formula |
C72H61O4P | |
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Molecular Weight |
1021.2 g/mol | |
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